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Compound of Interest

Compound Name: 4-methyl-1H-indol-5-amine

CAS No.: 196205-06-8

Cat. No.: B169860

Get Quote

An In-depth Technical Guide to the Characterization of 4-Methyl-5-aminoindole (CAS Number:

196205-06-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the characterization of 4-Methyl-5-

aminoindole (CAS No. 196205-06-8), a heterocyclic aromatic compound of interest in medicinal

chemistry and drug development. This document compiles available data on its chemical and

physical properties, along with a putative synthesis protocol and analytical methodologies.

While specific experimental data for this compound is limited in publicly accessible literature,

this guide provides characterization data for a closely related analog, 1-Methyl-5-amino-1H-

indole, to serve as a valuable reference point. This guide is intended to support researchers in

the synthesis, identification, and utilization of 4-Methyl-5-aminoindole for further research and

development.
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Indole and its derivatives are a critical class of heterocyclic compounds widely found in natural

products and synthetic molecules with significant biological activities. The indole scaffold is a

privileged structure in medicinal chemistry, forming the core of numerous approved drugs and

clinical candidates. 4-Methyl-5-aminoindole, with its distinct substitution pattern, presents a

valuable building block for the synthesis of novel bioactive molecules. The presence of a

primary amino group and a methyl group on the indole core offers opportunities for diverse

chemical modifications to explore structure-activity relationships (SAR) in drug discovery

programs.

Chemical and Physical Properties
4-Methyl-5-aminoindole is a solid at room temperature with a molecular formula of C₉H₁₀N₂ and

a molecular weight of 146.19 g/mol .[1][2][3] The compound is also known by its IUPAC name,

4-methyl-1H-indol-5-amine.[1][2][3] Purity levels from commercial suppliers are typically

reported to be in the range of 95-97%.[4]

Table 1: Physicochemical Properties of 4-Methyl-5-aminoindole

Property Value Reference(s)

CAS Number 196205-06-8 [1][2][3]

Molecular Formula C₉H₁₀N₂ [1][2][3]

Molecular Weight 146.19 g/mol [1][2][3]

IUPAC Name 4-methyl-1H-indol-5-amine [1][2][3]

Appearance Light brown to brown solid [5]

Boiling Point (Predicted) 352.6 ± 22.0 °C [5]

Density (Predicted) 1.213 ± 0.06 g/cm³ [5]

pKa (Predicted) 17.75 ± 0.30 [5]

Storage Conditions

Keep in dark place, Inert

atmosphere, Room

temperature

[5]
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Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-5-aminoindole is

not readily available in the reviewed literature, a general and plausible route can be

extrapolated from the synthesis of structurally similar aminoindoles. A common and effective

method for preparing substituted indoles is the reductive cyclization of a corresponding ortho-

nitro precursor.

Putative Experimental Protocol: Reductive Cyclization
This protocol is a generalized procedure based on common methods for synthesizing

substituted indoles and should be optimized for the specific synthesis of 4-Methyl-5-

aminoindole.

3.1.1. Synthesis of a Precursor: A suitable starting material would be a substituted o-

nitrotoluene derivative, such as 1-methyl-2,4-dinitro-5-methylbenzene. The synthesis of such

precursors can be achieved through standard nitration reactions on commercially available

starting materials.

3.1.2. Reductive Cyclization:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the nitro-precursor (1.0 eq) in a suitable solvent such as acetic acid or

ethanol.

Addition of Reducing Agent: Add a reducing agent. For example, add iron powder (Fe, ~5.0

eq) in portions, followed by a catalytic amount of hydrochloric acid (HCl). Alternatively, tin(II)

chloride (SnCl₂, ~4.0 eq) in ethanol can be used.

Reaction: Heat the mixture to reflux (typically 80-100°C) and monitor the reaction progress

using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS). The reaction may take several hours.

Workup: After the reaction is complete, cool the mixture to room temperature and filter it

through a pad of celite to remove metal salts.
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Extraction: Neutralize the filtrate with a base (e.g., saturated sodium bicarbonate solution)

and extract the product with an organic solvent like ethyl acetate or dichloromethane.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel to yield 4-Methyl-5-aminoindole.[1]

Substituted o-Nitrotoluene
(e.g., 1-methyl-2,4-dinitro-5-methylbenzene)

Dissolve in Solvent
(e.g., Acetic Acid/Ethanol)

Add Reducing Agent
(e.g., Fe/HCl or SnCl2)

Reflux
(80-100°C)

Reaction Monitoring
(TLC/LC-MS)

Workup
(Filtration, Neutralization)

Reaction Complete Extraction
(Organic Solvent)

Purification
(Column Chromatography) 4-Methyl-5-aminoindole

Click to download full resolution via product page

Figure 1: Generalized workflow for the putative synthesis of 4-Methyl-5-aminoindole.

Analytical Characterization
Detailed analytical data for 4-Methyl-5-aminoindole is not extensively published. However,

standard analytical techniques for the characterization of organic molecules, such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance

Liquid Chromatography (HPLC), would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a fundamental technique for the structural elucidation of organic

compounds. For 4-Methyl-5-aminoindole, both ¹H and ¹³C NMR spectra would be essential for

confirming its structure.

As a proxy, the NMR data for the structurally related compound 1-Methyl-5-amino-1H-indole is

presented in Table 2.[6] This data can serve as a useful guide for interpreting the spectra of 4-

Methyl-5-aminoindole.

Table 2: NMR Data for 1-Methyl-5-amino-1H-indole[6]
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Nucleus Chemical Shift (δ, ppm) Solvent

¹H NMR

7.09 (dd, J=9.2, 5.8 Hz, 2H),

6.68 (s, 1H), 6.54 (d, J=4.5 Hz,

1H), 6.10 (d, J=2.9 Hz, 1H),

4.45 (bs, 2H), 3.66 (s, 3H)

[D₆]DMSO

¹³C NMR

211.30, 141.55, 130.56,

129.22, 111.82, 109.77,

103.59, 98.77, 32.65

[D₆]DMSO

Experimental Protocol for NMR Analysis:

Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-Methyl-5-aminoindole

in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 or 500 MHz).

Standard pulse programs should be used.

Data Processing: Process the raw data (Fourier transformation, phase correction, baseline

correction) and integrate the signals in the ¹H NMR spectrum.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. High-resolution mass spectrometry (HRMS) would provide the exact mass,

confirming the molecular formula C₉H₁₀N₂.

Experimental Protocol for MS Analysis:

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,

methanol, acetonitrile).

Data Acquisition: Introduce the sample into the mass spectrometer using an appropriate

ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI).

Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion peak [M+H]⁺.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for assessing the purity of a compound and for quantitative

analysis. A reversed-phase HPLC method would be suitable for 4-Methyl-5-aminoindole.

Putative HPLC Method:

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid

or trifluoroacetic acid.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a suitable wavelength (e.g., 254 nm or 280 nm).

Injection Volume: 10 µL.
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Figure 2: General experimental workflow for HPLC analysis.

Biological Activity and Signaling Pathways
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Currently, there is no specific information in the scientific literature detailing the biological

activity or the signaling pathways associated with 4-Methyl-5-aminoindole. However, the

aminoindole scaffold is known to be a key pharmacophore in a variety of biologically active

compounds. Derivatives of aminoindoles have shown a broad range of activities, including but

not limited to, kinase inhibition, antimicrobial effects, and central nervous system activity.

Further research is required to elucidate the specific biological targets and mechanisms of

action for 4-Methyl-5-aminoindole. High-throughput screening against various biological targets

would be the first step in identifying its potential therapeutic applications.

4-Methyl-5-aminoindole High-Throughput Screening Target Identification
Identified Hits

Lead Optimization Preclinical Studies Clinical Trials

Click to download full resolution via product page

Figure 3: Logical relationship in the drug discovery process for 4-Methyl-5-aminoindole.

Conclusion
4-Methyl-5-aminoindole (CAS 196205-06-8) is a valuable chemical entity with potential

applications in drug discovery and medicinal chemistry. This technical guide has summarized

the available physicochemical properties and provided putative protocols for its synthesis and

analytical characterization. While specific experimental data for this compound remains scarce,

the information provided for closely related analogs offers a solid foundation for researchers.

Further investigation into its synthesis, comprehensive characterization, and biological

evaluation is warranted to fully explore the potential of this and related aminoindole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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